Cas no 1448124-85-3 (1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one
• CAS No: 1448124-85-3
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6294053
• PubChem ID: 71805655
• Update Time: 2025-08-05

1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one
• F6435-1461
• 1-(4-(methylsulfonyl)piperidin-1-yl)-2-phenoxyethanone
• AKOS024558132
• 1-(4-methylsulfonylpiperidin-1-yl)-2-phenoxyethanone
• 1448124-85-3

• Inchi： 1S/C14H19NO4S/c1-20(17,18)13-7-9-15(10-8-13)14(16)11-19-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： IWEDFOVAZHEKTH-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C(COC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one

1-(4-Methanesulfonylpiperidin-1-yl)-2-Phenoxyethan-1-one: A Comprehensive Overview

1-(4-Methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one (CAS No. 1448124-85-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one is composed of a piperidine ring substituted with a methanesulfonyl group and a phenoxyethyl ketone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring, a common motif in many bioactive compounds, contributes to the compound's lipophilicity and ability to interact with various biological targets. The methanesulfonyl group, known for its electron-withdrawing properties, enhances the compound's reactivity and stability. The phenoxyethyl ketone moiety adds further complexity to the molecule, influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one exhibits potent SSRI activity, making it a promising candidate for the development of novel antidepressant drugs.

Beyond its SSRI properties, 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one may have therapeutic value in the management of inflammatory disorders.

The pharmacokinetic properties of 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance and convenience.

In addition to its therapeutic potential, 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one has been explored for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific biological targets and pathways. The unique structure of 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one allows it to selectively modulate specific receptors or enzymes, making it valuable for probing cellular processes and identifying novel therapeutic targets.

The safety profile of 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(4-methanesulfonylpiperidin-1-yl)-2-phenoxyethan-1-one (CAS No. 1448124-85-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including SSRI activity and anti-inflammatory properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutic agents.